Cas no 868228-51-7 (3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea)

• Product Name: 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea
• CAS No: 868228-51-7
• MF: C₂₁H₂₇ClN₄O
• MW: 386.918283700943
• CID: 6261953
• PubChem ID: 3543392
• Update Time: 2025-05-20

3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea
• 1-(3-chlorophenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]urea
• 3-(3-chlorophenyl)-1-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]urea
• SR-01000015779
• 1-(3-chlorophenyl)-3-(1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl)urea
• AKOS024610498
• F1810-0014
• 868228-51-7
• SR-01000015779-1
• CCG-279584

• Inchi： 1S/C21H27ClN4O/c1-16(23-21(27)24-19-10-6-9-18(22)15-19)20(17-7-4-3-5-8-17)26-13-11-25(2)12-14-26/h3-10,15-16,20H,11-14H2,1-2H3,(H2,23,24,27)
• InChI Key： LJIDKAQCRUFBLE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC(C)C(C1C=CC=CC=1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 386.1873392g/mol
• Monoisotopic Mass: 386.1873392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea

Introduction to 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea (CAS No. 868228-51-7)

3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 868228-51-7, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea consists of a urea backbone linked to a phenyl group and a 3-chlorophenyl substituent, further modified by a 4-methylpiperazine moiety. This arrangement introduces multiple sites for interaction with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The presence of the 4-methylpiperazine group, in particular, is noteworthy as it is commonly found in pharmacologically active compounds due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the versatility of urea-based scaffolds. Urea derivatives are known for their broad spectrum of biological activities, ranging from antiviral to anti-inflammatory effects. The compound 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea exemplifies this trend, as its structural design suggests potential applications in addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological entities. The combination of the 3-chlorophenyl and phenyl groups provides a robust framework for further chemical modifications, enabling researchers to fine-tune its properties for specific biological targets. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are often required to achieve desired pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological potential. By employing molecular docking simulations and virtual screening techniques, researchers can predict how 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea may interact with various proteins and enzymes. These studies have hinted at its potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

The role of 4-methylpiperazine in enhancing the pharmacological properties of this compound cannot be overstated. Piperazine derivatives are widely recognized for their ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The addition of a methyl group at the 4-position increases metabolic stability while maintaining or even enhancing binding affinity to target receptors. This makes 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea an attractive candidate for developing drugs that require prolonged half-life and sustained activity.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that are favorable for drug development. Its solubility profile, melting point, and stability under various conditions are all critical factors that influence its suitability for formulation into pharmaceutical products. Preliminary experimental data suggest that 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yurea exhibits good solubility in common organic solvents, which could facilitate its use in both preclinical and clinical studies.

The synthesis of 3-(3-chlorophenyl)-1-pyrazolinesulfonyl chloride (CAS No. 86822851) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-methylpiperazine group at an appropriate stage ensures optimal yield and purity. Researchers have explored various synthetic pathways to achieve this transformation, including nucleophilic substitution reactions and condensation processes. Each step must be carefully optimized to minimize side products and maximize the formation of the desired intermediate.

As research in this area progresses, it is expected that more derivatives of 3-(3-chlorophenylethynl)urea (CAS No 86822851) will be investigated for their therapeutic potential. The ability to modify key structural motifs while retaining core functional groups allows for the exploration of diverse biological activities. This adaptability is crucial in drug discovery pipelines where lead optimization is often necessary to achieve clinical efficacy.

The growing body of evidence supporting the use of urea derivatives in medicinal chemistry underscores their importance as pharmacological tools. The compound N,N'-bis(phenylethynylene)urea (CAS No 86822851) represents just one example of how these molecules can be harnessed for therapeutic benefit. By continuing to investigate compounds like N,N'-bis(phenylethynlene)urea, researchers can uncover new mechanisms of action and develop treatments for unmet medical needs.

In conclusion,N,N'-bis(phenylethynlene)urea (CAS No 86822851) stands out as a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis involves well-established organic chemistry principles but offers opportunities for innovation through structural modifications aimed at enhancing pharmacological properties.